5-(Oxan-2-yloxy)-1,3-benzoxathiole-2-thione

• IUPAC Name: 5-(oxan-2-yloxy)-1,3-benzoxathiole-2-thione
• InChI: InChI=1S/C12H12O3S2/c16-12-15-9-5-4-8(7-10(9)17-12)14-11-3-1-2-6-13-11/h4-5,7,11H,1-3,6H2
• InChI Key: VDFVJJGGUKQLLW-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OC2=CC3=C(C=C2)OC(=S)S3
• Molecular Formula: C12H12O3S2
• Molecular Weight: 268.4 g/mol

Description

The compound with the identifier “5-(Oxan-2-yloxy)-1,3-benzoxathiole-2-thione” is a chemical entity that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, making it a subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods to accommodate larger quantities. This process would require optimization of reaction conditions to ensure high yield and purity, as well as the implementation of safety protocols to handle potentially hazardous chemicals.

Chemical Reactions Analysis

Types of Reactions

The compound “5-(Oxan-2-yloxy)-1,3-benzoxathiole-2-thione” can undergo various chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and an increase in oxidation state.

Reduction: This reaction involves the gain of electrons and a decrease in oxidation state.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound. Substitution reactions can result in a variety of substituted products.

Scientific Research Applications

The compound “5-(Oxan-2-yloxy)-1,3-benzoxathiole-2-thione” has several scientific research applications, including:

Chemistry: It is used as a reagent or intermediate in organic synthesis.

Biology: It may be studied for its interactions with biological molecules and potential effects on cellular processes.

Medicine: Research may explore its potential therapeutic applications or its role in drug development.

Industry: It could be used in the production of materials, chemicals, or pharmaceuticals.

Mechanism of Action

The mechanism of action of the compound “5-(Oxan-2-yloxy)-1,3-benzoxathiole-2-thione” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the compound and its targets. The exact mechanism may involve binding to enzymes, receptors, or other biomolecules, thereby modulating their activity and influencing cellular processes.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to “5-(Oxan-2-yloxy)-1,3-benzoxathiole-2-thione” include those with comparable chemical structures or functional groups. These compounds may share similar properties and reactivity, but each has unique characteristics that distinguish it from others.

Uniqueness

The uniqueness of “this compound” lies in its specific chemical structure and the resulting properties. This uniqueness can make it particularly valuable for certain applications or studies, setting it apart from other similar compounds.